Cas no 2228406-54-8 (3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile
• CAS No: 2228406-54-8
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 5913852
• PubChem ID: 165612524
• Update Time: 2025-05-24

3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile
• EN300-1753456
• 2228406-54-8

• Inchi： 1S/C10H13NOS/c1-2-3-8-4-5-10(13-8)9(12)6-7-11/h4-5,9,12H,2-3,6H2,1H3
• InChI Key： ZJWSMNBUILKNFU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC)C(CC#N)O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile

Professional Introduction to 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile (CAS No. 2228406-54-8)

3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile, a compound with the chemical identifier CAS No. 2228406-54-8, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound, featuring a nitrile group and a thiophene ring, represents a fascinating intersection of organic chemistry and pharmacology, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile consists of a propanenitrile backbone substituted with a hydroxyl group and a 5-propylthiophene moiety. This configuration endows the compound with distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the nitrile group not only influences the compound's solubility and reactivity but also opens up possibilities for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating thiophene rings. Thiophenes, known for their stability and versatility, have been widely studied for their role in various biological processes. The integration of thiophene into the structure of 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile suggests that this compound may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer effects. These possibilities are supported by preliminary studies that have begun to unravel the mechanisms through which such compounds interact with cellular pathways.

One of the most compelling aspects of 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile is its potential as a scaffold for drug discovery. The unique combination of functional groups allows for modifications that can enhance its bioavailability and target specificity. Researchers are particularly interested in how the hydroxyl and nitrile groups can be utilized to modulate receptor binding affinities, which is crucial for developing effective drugs. This flexibility makes the compound an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile presents both challenges and opportunities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as cross-coupling reactions and palladium catalysis have been instrumental in constructing the intricate framework of this compound.

The biological activity of 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile is currently under investigation in several research laboratories. Preliminary studies have shown promising results in cell-based assays, where the compound demonstrates inhibitory effects on certain enzymes and receptors relevant to diseases such as diabetes and neurodegeneration. These findings are particularly exciting because they suggest that this compound could be developed into a lead molecule for new drugs that address unmet medical needs.

The development of novel pharmaceuticals is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile offer hope by providing new starting points for drug discovery. By leveraging computational chemistry and high-throughput screening techniques, researchers can accelerate the identification of promising candidates for further development. This approach not only saves time but also reduces costs associated with traditional drug discovery methods.

The role of computational tools in studying compounds like 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile cannot be overstated. Molecular modeling software allows researchers to predict how these compounds will behave in different environments, including within biological systems. This information is crucial for designing experiments that test the biological activity of these molecules effectively. Additionally, computational methods can help identify potential side effects early in the development process, thereby improving the chances of success for new drug candidates.

In conclusion, 3-hydroxy-3-(5-propylthiophen-2-yl)propanenitrile (CAS No. 2228406-54-8) represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structure and promising biological activities make it an excellent candidate for further study and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.